N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide
• InChI: InChI=1S/C20H13ClN2O2S/c21-16-10-11-17(19-18(16)22-12-26-19)23-20(24)13-6-8-15(9-7-13)25-14-4-2-1-3-5-14/h1-12H,(H,23,24)
• InChI Key: PGCDTXAAANJKAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=C4C(=C(C=C3)Cl)N=CS4
• Molecular Formula: C20H13ClN2O2S
• Molecular Weight: 380.8 g/mol

Description

N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is synthesized using a specific method and has a unique mechanism of action, which makes it an attractive target for further investigation.

Scientific Research Applications

1. Anticonvulsant and Sedative-Hypnotic Activities

• Derivatives of 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide, similar in structure to N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide, have shown considerable anticonvulsant activity. They act as agonists of benzodiazepine receptors and do not impair learning and memory in experimental conditions. This highlights their potential in pharmacological applications related to neurological disorders (Faizi et al., 2017).

2. Antibacterial Properties

• Hydroxy-substituted benzothiazole derivatives, sharing structural similarities with N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide, have been synthesized and shown potent antibacterial activity against Streptococcus pyogenes. These findings suggest the potential use of such compounds in addressing bacterial infections (Gupta, 2018).

3. Polymer Synthesis and Properties

• Novel polyimides synthesized from compounds structurally related to N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide demonstrate thermal stability and specific properties, indicating their utility in materials science, particularly in the development of advanced polymers (Mehdipour‐Ataei et al., 2004).

4. Potential Anticancer Applications

• Compounds with a benzothiazole core have shown significant anti-tumor activity against various cancer cell lines, indicating the potential of N-(4-chloro-1,3-benzothiazol-7-yl)-4-phenoxybenzamide derivatives in cancer treatment. This opens avenues for further exploration in oncology research (Kashiyama et al., 1999).

5. Development of Fluorescent Sensors

• Benzimidazole and benzothiazole conjugates have been synthesized and demonstrated capability as fluorescent sensors for detecting metal ions like Al3+ and Zn2+. This indicates the potential of using similar structures for developing sensitive and selective detection tools in analytical chemistry (Suman et al., 2019).